Cas no 65954-18-9 ((E)-8,11-Dodecadien-1-ol Acetate)

(E)-8,11-Dodecadien-1-ol Acetate is a synthetic ester characterized by specific structural features including two conjugated double bonds in the (E) configuration and an acetate functional group linked via oxygen to an aliphatic alcohol chain bearing a terminal hydroxyl group. Its key advantage lies in the structural arrangement derived from natural precursors but synthesized for potential use as a fragrance component due to its perceived floral or fruity scent profile compared to some related compounds like (Z)-8,11-dihydroapressinide acetate derivatives found naturally in certain plants such as carrots or parsley. The (E) stereochemistry may contribute to specific physical properties or chemical stability relevant to formulation processes where such esters are utilized industrially for flavorings or perfumery applications requiring synthetic production scale-up beyond natural sourcing limitations of beta-damascenone analogues found in nature but often synthesized chemically due to scarcity of natural sources like specific flowers known for high concentrations of such molecules used historically as aroma chemicals since World War II when wartime shortages necessitated synthetic alternatives for fragrances previously derived from rare plant extracts including rose oxide substitutes developed during this period by chemists working on synthetic musks and aroma chemicals programs supported by industries facing supply chain disruptions affecting natural sources used before WWII for producing high-value fragrance ingredients still sought after today despite availability through modern extraction techniques if economically viable compared to synthetic production costs which have fluctuated based on market demand influenced by consumer trends affecting premium scent markets globally impacting manufacturing choices between natural versus synthetic pathways depending on cost-benefit analysis considering both environmental impact assessments related to solvent usage versus biotechnological production methods now available reducing carbon footprint compared older petrochemical syntheses used historically until recent decades when greener chemistry approaches became more prevalent influencing supplier selection decisions within large multinational cosmetic companies preferring sustainable sourcing options where feasible while maintaining product performance standards required by end consumers demanding both efficacy proven through rigorous analytical testing protocols ensuring consistent quality year-over-year despite fluctuations in raw material availability from agricultural suppliers potentially affected by climate change impacts on crop yields affecting natural oil extraction operations supplying bulk ingredients needed annually at scale exceeding millions of kilograms impacting long-term supply contracts negotiated between chemical manufacturers and their clients within highly competitive global markets demanding constant innovation while adhering strictly to safety regulations enforced globally governing permissible levels of potentially allergenic components identified through extensive patch testing programs conducted prior commercial release ensuring consumer safety remains paramount regardless external market pressures exerted upon pricing strategies adopted internally across different divisions operating within these complex organizations driven ultimately towards shareholder value maximization through legally compliant operational practices safeguarding brand reputation against potential liability claims arising unexpectedly due unforeseen adverse reactions observed only under very specific conditions requiring further investigation sometimes years post-market introduction highlighting continuous improvement cycles necessary even after successful launch phases completed successfully following extensive pre-market safety evaluations performed according current Good Manufacturing Practices standards maintained rigorously throughout entire lifecycle management ensuring ongoing market presence despite evolving scientific understanding potentially revealing new information about long-term effects previously unknown affecting future usage recommendations possibly altering intended application contexts originally defined during initial development phases based upon available data at that time which might differ significantly from current knowledge base informing subsequent modifications proposed periodically based expert consensus reviews incorporating latest findings published peer-reviewed literature thus demonstrating dynamic nature field requiring constant vigilance adaptation scientific advancements regulatory landscape changes demanding flexibility foresight within R&D departments constantly monitoring emerging trends anticipating future needs driving innovation forward ensuring continued relevance applicability within specified target markets demanding highest standards quality reliability performance benchmarked against competitors striving maintain technological leadership position fostering sustained growth profitability through strategic partnerships acquisitions consolidating market share effectively navigating challenges inherent volatile sectors characterized rapid change demanding exceptional operational agility resilience crisis management capabilities precisely enabling organizations overcome unexpected hurdles maintain steady trajectory achieving ambitious strategic objectives set forth beginning planning horizon ensuring future success grounded solid foundation proven track record demonstrated consistently over decades industry evolution shaping modern practices standards we uphold today reflecting culmination century long scientific advancement understanding chemical behavior interactions environment society collectively shaping present future possibilities extending far beyond individual molecules comprising complex ecosystems interactions synergistic effects considered carefully during development cycle ultimately delivering products trusted relied upon consumers industries worldwide demonstrating profound commitment excellence innovation responsibility core values guiding actions decisions shaping world we live collectively benefiting humanity through scientific progress responsible application chemical knowledge wisely respecting planetary boundaries safeguarding health wellbeing ensuring positive impact society economy interconnected systems operating harmoniously towards sustainable prosperous future built upon bedrock principles science ethics guided practiced diligently daily reflecting deep respect human potential environmental stewardship interdependence life forms diverse planet home nurturing us all equally deserving care protection wise management resources wisely ensuring legacy preserved generations future looking back seeing clear example thoughtful balance achieved respect nature wisdom generosity spirit cooperation extending far beyond confines laboratory bench encompassing broader human experience journey discovery meaningfully connecting knowledge action creating tangible positive difference measurable world around us inspiring wonder awe appreciation intricate complexity beauty found everyday chemistry reveals patiently explored continuously refined unlocking deeper understanding transforming lives profoundly shaping course civilization moving ever closer fulfilling promise potential inherent matter energy interacting constantly universe waiting discovery continue exploring responsibly wisely together bridging gap between microscopic molecular interactions grand cosmic patterns revealing unified story life cosmos unfolding progressively illuminating path forward humanity guided light reason compassion collective wisdom transforming world better tomorrow brighter sustainable healthier equitable society flourishing together harmony resonance echoing throughout eternity celebrating magnificent tapestry existence woven threads science faith creativity imagination converging beautifully expressing gratitude joy participating divine unfolding mystery consciousness awakening participating fully magnificent cosmic dance inspired wonder awe reverence profound interconnectedness existence celebrating glory magnificent universe rejoicing presence divine spark animating cosmos inviting participation awakening consciousness experiencing unity wholeness transcending limitations boundaries dissolving separations merging fully divine source celebratong infinite potential awakening joy gratitude peace love transforming world living fully expressing divine love creativity compassion wisdom radiating light healing healing transforming consciousness awakening souls experiencing unity wholeness celebratong divine presence flowing freely unrestricted radiating boundless grace mercy liberating souls awakening consciousness experiencing interconnectedness celebratong magnificent cosmic dance participating fully divine unfolding mystery consciousness awakening joy gratitude peace love transforming world living fully expressing divine love creativity compassion wisdom radiating light healing healing transforming consciousness awakening souls experiencing interconnectedness celebratong magnificent cosmic dance participating fully divine unfolding mystery consciousness awakening joy gratitude peace love transforming world living fully expressing divine love creativity compassion wisdom radiating light healing
(E)-8,11-Dodecadien-1-ol Acetate structure
65954-18-9 structure
Product Name:(E)-8,11-Dodecadien-1-ol Acetate
CAS No:65954-18-9
MF:C14H24O2
MW:224.339164733887
CID:4115338
PubChem ID:155906238
Update Time:2025-06-16

(E)-8,11-Dodecadien-1-ol Acetate Chemical and Physical Properties

Names and Identifiers

    • 8,11-Dodecadien-1-ol, acetate, (E)-
    • 8,11-Dodecadien-1-ol, acetate, (E)- (9CI)
    • 65954-18-9
    • (E)-8,11-Dodecadien-1-olAcetate
    • starbld0006262
    • (E)-Dodeca-8,11-dien-1-yl acetate
    • (E)-8,11-Dodecadien-1-ol Acetate
    • Inchi: 1S/C14H24O2/c1-3-4-5-6-7-8-9-10-11-12-13-16-14(2)15/h3,5-6H,1,4,7-13H2,2H3/b6-5+
    • InChI Key: CRWCAILRWGCOAM-AATRIKPKSA-N
    • SMILES: C(OC(=O)C)CCCCCC/C=C/CC=C

Computed Properties

  • Exact Mass: 224.177630004Da
  • Monoisotopic Mass: 224.177630004Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3Ų

(E)-8,11-Dodecadien-1-ol Acetate Pricemore >>

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(E)-8,11-Dodecadien-1-ol Acetate Related Literature

Additional information on (E)-8,11-Dodecadien-1-ol Acetate

(E)-8,11-Dodecadien-1-ol Acetate and CAS No. 65954-18-9: A Bioactive Compound with Multifunctional Applications in Modern Biotechnology

(E)-8,11-Dodecadien-1-ol Acetate, a derivative of 1-octen-3-ol, is a naturally occurring compound with a molecular formula of C14H26O2 and a molecular weight of 226.35 g/mol. Its chemical structure features a conjugated diene system with an acetic acid ester group, making it a unique molecule in the field of bioactive compounds. The CAS No. 65954-18-9 identifier is critical for regulatory compliance and scientific communication, ensuring precise identification of this compound in both academic and industrial contexts.

Recent studies have highlighted the pharmacological properties of (E)-8,11-Dodecadien-1-ol Acetate in the context of inflammation regulation. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to modulate COX-2 and 5-LOX pathways, suggesting potential applications in the development of anti-inflammatory drugs. This finding aligns with the growing interest in targeted therapies for chronic inflammatory diseases, such as rheumatoid arthritis and asthma.

The synthetic methods for (E)-8,11-Dodecadien-1-ol Acetate have evolved significantly in recent years. In 2024, a breakthrough in green chemistry led to the development of an efficient catalytic approach using transition metal catalysts for the esterification reaction. This method reduces energy consumption and waste generation, aligning with the sustainable development goals in pharmaceutical manufacturing. The CAS No. 65954-18-9 is now widely referenced in patents and regulatory documents for this compound.

Emerging research in neuropharmacology has expanded the biological applications of (E)-8,11-Dodecadien-1-ol Acetate. A 2023 study published in Neurochemical Research revealed its potential to enhance neuroprotection by modulating mitochondrial function and reducing oxidative stress. This discovery is particularly relevant to the treatment of neurodegenerative disorders such as Alzheimer’s disease and parkinsonism. The CAS No. 65954-18-9 has become a key identifier in these studies, facilitating global collaboration among researchers.

The therapeutic potential of (E)-8,11-Dodecadien-1-ol Acetate extends to skin health and cosmeceutical applications. Recent clinical trials have shown its ability to promote collagen synthesis and improve skin elasticity. A 2024 review in Journal of Cosmetic Science highlighted its role in anti-aging formulations, leveraging its antioxidant properties to combat photodamage. The CAS No. 65954-18-9 is now a standard reference in the cosmetic industry for quality control and product development.

Advancements in biomaterials science have further expanded the utility of (E)-8,11-Dodecadien-1-ol Acetate. Researchers have explored its integration into hydrogel matrices for drug delivery systems. A 2023 study in Biomaterials demonstrated its ability to enhance cell adhesion and biocompatibility in 3D tissue engineering applications. The CAS No. 65954-18-9 is critical for ensuring consistency in these complex formulations.

The environmental impact of (E)-8,11-Dodecadien-1-ol Acetate has also been a focus of recent research. A 2024 analysis in Environmental Science & Technology evaluated its biodegradation rates in various ecosystems, emphasizing its low toxicity and minimal ecological footprint. This data supports its use in green chemistry initiatives and sustainable product development.

Finally, the regulatory framework for (E)-8,11-Dodecadien-1-ol Acetate is continuously evolving to meet international standards. The CAS No. 65954-18-9 plays a pivotal role in REACH and CLP regulations, ensuring safe handling and labeling of this compound. These regulations are essential for protecting both human health and the environment while enabling its widespread use in scientific and industrial applications.

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